Cas no 60397-05-9 (ethanone, 1-(1,4-dihydro-1-methyl-3-pyridinyl)- (9ci))

• Product name: ethanone, 1-(1,4-dihydro-1-methyl-3-pyridinyl)- (9ci)
• CAS No: 60397-05-9
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 952015
• PubChem ID: 13522963

ethanone, 1-(1,4-dihydro-1-methyl-3-pyridinyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• ethanone, 1-(1,4-dihydro-1-methyl-3-pyridinyl)- (9ci)
• 60397-05-9
• SCHEMBL12344478
• Ethanone,1-(1,4-dihydro-1-methyl-3-pyridinyl)-(9ci)
• DB-326262
• Ethanone, 1-(1,4-dihydro-1-methyl-3-pyridinyl)-

• Inchi： InChI=1S/C8H11NO/c1-7(10)8-4-3-5-9(2)6-8/h3,5-6H,4H2,1-2H3
• InChI Key： SMISHIGKGHPDDI-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CN(C=CC1)C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų